Cas no 100925-29-9 (4-methoxy-2-methyl-n-(2-methylphenyl)aniline)
100925-29-9 structure
Product Name:4-methoxy-2-methyl-n-(2-methylphenyl)aniline
CAS No:100925-29-9
MF:C15H17NO
MW:227.301584005356
CID:1126543
PubChem ID:20225478
Update Time:2025-04-20
4-methoxy-2-methyl-n-(2-methylphenyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-2-methyl-n-(2-methylphenyl)aniline
- AG-D-06850
- 4-methoxy-2-methyl-N-(2-tolyl)aniline
- ACMC-20m3z3
- SureCN10639862
- CTK0G8563
- Benzenamine, 4-methoxy-2-methyl-N-(2-methylphenyl)-
- AG-D-06850; 4-methoxy-2-methyl-N-(2-tolyl)aniline; ACMC-20m3z3; SureCN10639862; CTK0G8563; Benzenamine, 4-methoxy-2-methyl-N-(2-methylphenyl)-;
- SCHEMBL10639862
- DTXSID80603816
- 100925-29-9
-
- Inchi: 1S/C15H17NO/c1-11-6-4-5-7-14(11)16-15-9-8-13(17-3)10-12(15)2/h4-10,16H,1-3H3
- InChI Key: TWTVEAVLDYMIHG-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C)C=1)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 227.131014g/mol
- Monoisotopic Mass: 227.131014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 227.3g/mol
- XLogP3: 4.2
- Topological Polar Surface Area: 21.3Ų
4-methoxy-2-methyl-n-(2-methylphenyl)aniline Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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